Calcium chromate
Calcium chromate
Calcium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Calcium chromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used as a corrosion inhibitor and as a depolarizer in batteries. Calcium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment.
Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment.
Brand Name:
Vulcanchem
CAS No.:
13765-19-0
VCID:
VC20964174
InChI:
InChI=1S/Ca.Cr.2H2O.2O/h;;2*1H2;;/q;+2;;;;/p-2
SMILES:
[O-][Cr](=O)(=O)[O-].[Ca+2]
Molecular Formula:
CaCrH2O4
Molecular Weight:
158.09 g/mol
Calcium chromate
CAS No.: 13765-19-0
Cat. No.: VC20964174
Molecular Formula: CaCrH2O4
Molecular Weight: 158.09 g/mol
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Specification
| Description | Calcium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Calcium chromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used as a corrosion inhibitor and as a depolarizer in batteries. Calcium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05) Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment. |
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| CAS No. | 13765-19-0 |
| Molecular Formula | CaCrH2O4 |
| Molecular Weight | 158.09 g/mol |
| IUPAC Name | calcium;dioxido(dioxo)chromium |
| Standard InChI | InChI=1S/Ca.Cr.2H2O.2O/h;;2*1H2;;/q;+2;;;;/p-2 |
| Standard InChI Key | XBBFPHLRACEUEX-UHFFFAOYSA-L |
| SMILES | [O-][Cr](=O)(=O)[O-].[Ca+2] |
| Canonical SMILES | O[Cr](=O)(=O)O.[Ca] |
| Colorform | Yellow monoclinic rhombic crystals Bright yellow powder Yellow crystals |
| Melting Point | 1000 °C (decomposes) |
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